Cas no 10118-90-8 (Minocycline)

Minocycline, also known as minocycline or minocycline, is a broad-spectrum antibacterial tetracycline antibiotic. It can combine with tRNA to achieve antibacterial effect. Minocycline has a broader antibacterial spectrum and antibacterial activity than similar drugs. The antibacterial spectrum is similar to that of tetracycline, and it has a strong effect on Gram-positive bacteria including tetracycline resistant Staphylococcus aureus \ streptococcus and Neisseria gonorrhoeae in Gram-negative bacteria; The effect on Gram negative bacilli is generally weak; It also has a good inhibitory effect on Chlamydia trachomatis and Mycoplasma urealyticum< Br>

Minocycline structure

Product Name:Minocycline

CAS No:10118-90-8

Molecular Formula:C₂₃H₂₇N₃O₇

Molecular Weight:457.47638630867

CID:48398

PubChem ID:54675783

Minocycline Properties

Names and Identifiers

- Minocycline
- (2e,4s,4ar,5as,12ar)-2-(amino-hydroxy-methylidene)-4,7-bis(dimethylamino)-10,11,12a-trihydroxy-4a,5,5a,6-tetrahydro-4h-tetracene-1,3,12-trione
- (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- Minocycline dihydrochloride
- (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-car
- 4S-(4a,4aa,5aa,12aa)-4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacene carboxamide
- 7-(N,N-dimethylamino)sancycline
- 7-dimethylamino-6-demethyl-6-deoxytetracycline
- Aknemin
- Apo-Minocycline
- Arestin
- Dynacin
- Minociclina
- Minocin
- Minocyclin
- Minocyclinum [INN-Latin]
- cl59806
- MYNOCINE
- MINOCYCLINE HCL
- MinocyclineBase
- Minocycline hydrochlorid
- Base
- MINOCYCLINE [WHO-DD]
- KSC-12-231B
- MINOCYCLINE [VANDF]
- NCGC00178854-01
- Minociclina [INN-Spanish]
- SCHEMBL4042
- AM20090714
- EN300-7481098
- NCGC00183044-01
- HY-17412A
- DTXCID9025033
- CS-0009521
- MIY
- MINOCYCLINE [MI]
- Spectrum5_001293
- KUC106429N
- Minocyclinum
- (2E,4S,4aR,5aS,12aR)-2-(amino-hydroxy-methylidene)-4,7-bis(dimethylamino)-10,11,12a-trihydroxy-4a,5,5a,6-tetrahydro-4H-tetracene-1,3 ,12-trione
- 4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- D05045
- IDI1_000450
- 2-NAPHTHACENECARBOXAMIDE, 4,7-BIS(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,12A.ALPHA.))-
- NCGC00188954-01
- NINDS_000450
- Spectrum2_001047
- (4S,4AS,5AR,12AS)-4,7-BIS(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-
- AKOS015969674
- Spectrum3_000508
- Borymycin
- Lactoferrin B & Minocycline
- SPBio_000974
- (4S,4aS,5aR,12aS)4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide;(4S,4aS,5aR,12aS)4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide
- Minocline
- KBio2_004015
- AB00053501_05
- BCBcMAP01_000027
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
- Minocycline (USAN/INN)
- MINOCYCLINE [USAN]
- (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- HMS2090D03
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,12aalpha))-
- C07225
- minocycline
- Minocin (Hydrochloride)
- Minomycin
- CL 59806
- NSC-141993
- BCP9000928
- J-500789
- SR-05000001675-3
- NSC141993
- BRN 3077644
- Q415336
- SMP1_000191
- (4S,4AS,5AR,12AS)-4,7-BIS(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
- Spectrum4_000062
- UNII-FYY3R43WGO
- Prestwick2_000315
- CL-59806
- BDBM50103599
- AB00053501-03
- KBio1_000450
- Minocycline [USAN:INN:BAN]
- MINO
- Minocyn
- DB01017
- MINOCYCLINE [INN]
- HSDB 3130
- Minoz
- (4S,4AS,5AR,12AS)-4,7-BIS(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2- CARBOXAMIDE
- KBio3_001535
- MINOCYCLINE [MART.]
- DYKFCLLONBREIL-KVUCHLLUSA-N
- (minocycline)
- minociclinum
- Tox21_113643
- Prestwick0_000315
- SR-05000001675
- GTPL10831
- KBio2_001447
- KBioSS_001447
- CAS-10118-90-8
- DTXSID1045033
- Tri-minocycline
- LMPK07000002
- AC-30184
- Spectrum_000967
- SCHEMBL16681149
- MINOCYCLINE [HSDB]
- SCHEMBL24315
- AB00053501_04
- CHEMBL69484
- TIGECYCLINE IMPURITY C [EP IMPURITY]
- CHEBI:50694
- Lactoferrin H & Minocycline
- DivK1c_000450
- SPBio_002529
- NCGC00178854-02
- NS00007904
- BSPBio_002035
- KBio2_006583
- KBioGR_000583
- D78303
- CHEMBL1434
- 10118-90-8
- FYY3R43WGO
- Vectrin (Hydrochloride)
- Prestwick1_000315
- SBI-0051449.P003
- Minocycline Hcl 13614-98-7 / Base
- CL59806
- 7-Dimethylamino-6-demethyl-6-deoxytetracycline
- DA-65471
- (2E,4S,4aR,5aS,12aR)-2-(amino-hydroxy-methylidene)-4,7-bis(dimethylamino)-10,11,12a-trihydroxy-4a,5,5a,6-tetrahydro-4H-tetracene-1,3,12-trione
- MINOCIN
- minocyclin
- MINOCYCLINE
- +Expand
- MDL： MFCD00072105
- InChIKey： FFTVPQUHLQBXQZ-KVUCHLLUSA-N
- Inchi： 1S/C23H27N3O7/c1-25(2)12-5-6-13(27)15-10(12)7-9-8-11-17(26(3)4)19(29)16(22(24)32)21(31)23(11,33)20(30)14(9)18(15)28/h5-6,9,11,17,27-28,31,33H,7-8H2,1-4H3,(H2,24,32)/t9-,11-,17-,23-/m0/s1
- SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(=CC=C(C=3C(=C1C2=O)O)O)N(C)C)N(C)C)=O)O

Computed Properties

Exact Mass: 457.18500
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 3
Monoisotopic Mass: 457.185
Heavy Atom Count: 33
Complexity: 971
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.6
Topological Polar Surface Area: 165A^2

Experimental Properties

LogP: 0.88690
PSA: 164.63000
Refractive Index: 1.6500 (estimate)
Boiling Point: 563.31°C (rough estimate)
Flash Point: 352.593 °C
Color/Form: 亮黄色-橙色非晶形的固体
Specific Rotation: D25 -166° (c = 0.524)
Density: 1.3283 (rough estimate)

Minocycline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI05192-1g	(4S,4As,5ar,12as)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4h-tetracene-2-carboxamide dihydrochloride	10118-90-8		1g	$933.00	2024-04-20
BioAustralis	BIA-M1471-5 mg	Minocycline	10118-90-8	>95%byHPLC	5mg	$132.00	2023-09-18
Enamine	EN300-7481098-0.05g		10118-90-8		0.05g	$636.0
Frontier Specialty Chemicals	M14847-1 g	Minocycline dihydrochloride	10118-90-8		1g	$ 388.00	2022-11-04
BAI LING WEI Technology Co., Ltd.	M14847-1g	Minocycline dihydrochloride	10118-90-8	96%	1g	￥ 5166
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M14847-1g	Minocycline	10118-90-8	96%	1g	5114CNY

Minocycline Suppliers

SHAO XING XIE CHUANG HUA GONG JI SHU Co., Ltd.

Audited Supplier

(CAS:10118-90-8)

MR./MRS.:SHEN XIAN SHENG

Phone:13616743729

Email:2660273763@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:10118-90-8)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:10118-90-8)

MR./MRS.:LI JUN

Phone:15791925948

Email:2801519207@qq.com

Minocycline Related Literature

1. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
2. Enhancement of pore confinement caused by the mosaic structure on Ru nanoparticles for pH-universal hydrogen evolution reaction†

Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
3. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
4. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
5. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
6. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
7. Chemical kinetics of H-abstractions from dimethyl amine by H, CH3, OH, and HO2 radicals with multi-structural torsional anharmonicity†

Yanlei Shang,Hongbo Ning,Jinchun Shi,Hongyan Wang Phys. Chem. Chem. Phys., 2019,21, 12685-12696
8. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
9. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
10. The Preparation of Chitin Oligosaccharides

J. Chem. Soc. C, 1970, 1654-1655

10118-90-8 (Minocycline) Related Products

Recommended suppliers

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Hebei Ganmiao New material Technology Co., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbganmiao.com/

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

http://eng.biocuiyuan.com